Cas no 2248257-83-0 (Tert-butyl 2-(2-methylpropyl)-1,3-thiazolidine-4-carboxylate)

• Product Name: Tert-butyl 2-(2-methylpropyl)-1,3-thiazolidine-4-carboxylate
• CAS No: 2248257-83-0
• MF: C₁₂H₂₃NO₂S
• MW: 245.381522417068
• CID: 5960386
• PubChem ID: 137937900
• Update Time: 2025-06-10

Tert-butyl 2-(2-methylpropyl)-1,3-thiazolidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6509311
• 2248257-83-0
• Tert-butyl 2-(2-methylpropyl)-1,3-thiazolidine-4-carboxylate

• Inchi： 1S/C12H23NO2S/c1-8(2)6-10-13-9(7-16-10)11(14)15-12(3,4)5/h8-10,13H,6-7H2,1-5H3
• InChI Key： JSKHCZJHJAWEEZ-UHFFFAOYSA-N
• SMILES： S1CC(C(=O)OC(C)(C)C)NC1CC(C)C

Computed Properties

• Exact Mass: 245.14495015g/mol
• Monoisotopic Mass: 245.14495015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 63.6Ų

Additional information on Tert-butyl 2-(2-methylpropyl)-1,3-thiazolidine-4-carboxylate

Professional Introduction to Tert-butyl 2-(2-methylpropyl)-1,3-thiazolidine-4-carboxylate (CAS No: 2248257-83-0)

Tert-butyl 2-(2-methylpropyl)-1,3-thiazolidine-4-carboxylate, identified by the chemical registration number CAS No: 2248257-83-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the thiazolidine class, a heterocyclic structure characterized by a sulfur atom integrated into a six-membered ring alongside two carbon atoms. The presence of ester and isobutyl substituents in its molecular framework imparts unique reactivity and potential applications in medicinal chemistry.

The molecular structure of Tert-butyl 2-(2-methylpropyl)-1,3-thiazolidine-4-carboxylate consists of a central thiazolidine core, which is flanked by an ester functional group at the 4-position and two alkyl chains at the 2-position. The tert-butyl group enhances lipophilicity, while the isobutyl moiety contributes to steric hindrance, making this compound an intriguing candidate for modulating biological pathways. Such structural features are particularly valuable in the design of enzyme inhibitors and drug candidates targeting specific metabolic processes.

In recent years, research has highlighted the therapeutic potential of thiazolidine derivatives in addressing a range of diseases, including neurological disorders and inflammatory conditions. The scaffold of Tert-butyl 2-(2-methylpropyl)-1,3-thiazolidine-4-carboxylate has been explored for its ability to interact with biological targets such as kinases and proteases. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in cancer progression and inflammation. The tert-butyl and isobutyl substituents are believed to play a crucial role in optimizing binding affinity and selectivity, which are critical factors in drug development.

The synthesis of Tert-butyl 2-(2-methylpropyl)-1,3-thiazolidine-4-carboxylate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic hydrogenation and nucleophilic substitution, have been employed to construct the thiazolidine ring system efficiently. The introduction of the ester group at the 4-position is achieved through transesterification reactions, which are facilitated by appropriate catalysts such as p-toluenesulfonic acid (PTSA) or acidic clay materials.

One of the key advantages of Tert-butyl 2-(2-methylpropyl)-1,3-thiazolidine-4-carboxylate is its versatility in medicinal chemistry applications. Researchers have utilized this compound as a building block for more complex molecules through further functionalization. For instance, the carboxylic ester group can be hydrolyzed to yield a corresponding carboxylic acid, which can then be coupled with amine derivatives via amide bond formation. This strategy allows for the rapid construction of libraries of analogs with tailored pharmacological properties.

Recent advancements in computational chemistry have enabled the prediction of binding affinities and metabolic stability for Tert-butyl 2-(2-methylpropyl)-1,3-thiazolidine-4-carboxylate using molecular docking simulations. These studies have provided valuable insights into how structural modifications can enhance drug-like characteristics such as solubility, bioavailability, and resistance to enzymatic degradation. By integrating experimental data with computational models, researchers can accelerate the optimization process for novel therapeutics derived from this scaffold.

The pharmaceutical industry has shown interest in exploring thiazolidine derivatives for their potential to modulate neurotransmitter systems relevant to central nervous system (CNS) disorders. Tert-butyl 2-(2-methylpropyl)-1,3-thiazolidine-4-carboxylate has been investigated as a precursor for compounds that may influence GABAergic or glutamatergic signaling pathways. Preliminary pharmacological assays indicate that certain derivatives exhibit anxiolytic or neuroprotective effects in animal models, suggesting promising avenues for further investigation.

In conclusion, Tert-butyl 2-(2-methylpropyl)-1,3-thiazolidine-4-carboxylate (CAS No: 2248257-83-0) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of lipophilic substituents and functional groups makes it a valuable tool for developing novel therapeutic agents. Ongoing studies continue to uncover new applications for this compound, reinforcing its importance as a key intermediate in medicinal chemistry and drug discovery initiatives.